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Compound of Interest

Compound Name:
Hexadecenyl-2-hydroxy-sn-

glycero-3-PC

Cat. No.: B1250746 Get Quote

This guide provides immediate safety, handling, and disposal protocols for Hexadecenyl-2-
hydroxy-sn-glycero-3-PC (also known as C16(Plasm) LPC), CAS No. 97802-53-4. The

information is tailored for researchers, scientists, and drug development professionals to

ensure safe laboratory practices.

Immediate Safety Information
According to its Safety Data Sheet (SDS), Hexadecenyl-2-hydroxy-sn-glycero-3-PC is not

classified as a hazardous substance under the Globally Harmonized System (GHS). It holds

the lowest possible hazard ratings (0 out of 4) for health, flammability, and reactivity from both

the National Fire Protection Association (NFPA) and the Hazardous Materials Identification

System (HMIS). Despite its low hazard profile, adherence to standard laboratory safety

protocols is essential.

First Aid:

Eye Contact: Rinse opened eyes for several minutes under running water.

Skin Contact: The product is generally not an irritant; wash the affected area with soap and

water.

Inhalation: Move to an area with fresh air. Consult a doctor if you experience any complaints.
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Ingestion: If symptoms persist after swallowing, consult a doctor.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required to minimize exposure and ensure safety. If the compound

is dissolved in a hazardous solvent, the PPE requirements must be adjusted to provide

protection against the solvent.

Protection Type Equipment Specification & Rationale

Eye Protection
Safety Glasses with Side

Shields or Safety Goggles

Required at all times in the

laboratory to protect from

splashes.

Hand Protection Nitrile Gloves

Standard disposable nitrile

gloves are recommended for

incidental contact.[1][2] The

SDS does not specify a glove

material, but nitrile gloves

provide adequate protection

against a wide range of

chemicals for splash contact.

[1][2][3] If prolonged contact is

anticipated or if using a

hazardous solvent, consult a

glove compatibility chart.

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect skin and

personal clothing.

Respiratory Not Required

No respiratory protection is

required when handling the

substance under normal

conditions.

Operational and Disposal Plans
Handling and Storage Protocol
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Lipids containing unsaturated fatty acids are susceptible to oxidation.[4] Proper storage and

handling are critical to maintain the integrity of the compound.

Storage:

Solid Form: Store the powdered compound at -20°C in a tightly sealed glass container.[5]

Before opening, allow the container to warm to room temperature to prevent condensation,

which can cause hydrolysis.[5]

Organic Solvent: Store solutions at -20°C in a glass vial with a Teflon-lined cap.[4][5] Purge

the headspace with an inert gas like nitrogen or argon to prevent oxidation.[5] Do not store

organic solutions in plastic containers, as this can leach impurities.[4][5]

Procedure for Preparing a Solution:

Preparation: Ensure all necessary PPE is worn. Perform manipulations in a clean,

designated area.

Weighing (Solid): Allow the container to equilibrate to room temperature before opening.

Weigh the desired amount of powder quickly to minimize exposure to air and moisture.[5]

Dissolving: Add the appropriate solvent (e.g., DMSO, Ethanol) to the powder. Use glass or

stainless steel tools for all transfers.[5] Plastic pipette tips should be avoided when handling

lipids in organic solvents.[4]

Storage: Once dissolved, blanket the solution with nitrogen or argon, seal the glass container

tightly, and store at -20°C.[5]

Disposal Plan
As a non-hazardous substance, disposal is straightforward but must comply with local

regulations.

Small Quantities: The SDS indicates that small quantities of the substance can be disposed

of with household waste. For a laboratory setting, this translates to disposal as regular, non-

hazardous solid waste.[6][7]
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Contaminated Materials: Dispose of items with minimal contamination (e.g., nitrile gloves,

weigh boats) in the regular laboratory trash, provided they are not contaminated with other

hazardous materials.

Empty Containers: Deface or remove the label from the original container. Dispose of the

empty, rinsed container in the regular trash or glass recycling bin, according to your

institution's guidelines.[6]

Large Quantities/Solutions: For larger quantities or solutions, consult your institution's

Environmental Health & Safety (EHS) office for guidance on non-hazardous chemical waste

disposal.[7][8] Never pour organic solutions down the drain.

Workflow Visualization
The following diagram illustrates the complete handling lifecycle for Hexadecenyl-2-hydroxy-
sn-glycero-3-PC in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. gloves.com [gloves.com]

2. Are Nitrile Gloves Chemical Resistant [fr.titanfine.com]

3. marketplace.safetyculture.com [marketplace.safetyculture.com]

4. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]

5. avantiresearch.com [avantiresearch.com]

6. sfasu.edu [sfasu.edu]

7. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and
Safety [ehs.cornell.edu]

8. Safe Chemical Waste Disposal in Labs [emsllcusa.com]

To cite this document: BenchChem. [Essential Safety & Operational Guide: Handling
Hexadecenyl-2-hydroxy-sn-glycero-3-PC]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1250746#personal-protective-equipment-for-
handling-hexadecenyl-2-hydroxy-sn-glycero-3-pc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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